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Compound of Interest

Compound Name: Hosenkoside C

Cat. No.: B591367 Get Quote

Part 1: Executive Summary
Hosenkoside C (CAS: 156764-83-9) is a bioactive triterpenoid saponin belonging to the rare

baccharane class of glycosides. Predominantly isolated from the seeds of Impatiens balsamina

L. (Balsaminaceae), it has emerged as a compound of interest in drug discovery due to its

potent antitumor, antioxidant, and anti-inflammatory properties.

This guide provides a rigorous technical breakdown of Hosenkoside C, focusing on its

physicochemical stability, structural elucidation challenges (specifically distinguishing it from its

isomer, Hosenkoside A), and validated isolation protocols. It serves as a definitive reference for

establishing identity and purity in pre-clinical workflows.

Part 2: Chemical Identity & Physicochemical
Properties
Nomenclature and Identification
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Parameter Technical Specification

Common Name Hosenkoside C

IUPAC Name

(2R,3R,4S,5S,6R)-2-

[[(1R,2S,4aR,4bR,6aS,7R,8R,10aR,10bR,12aR)

-2-[(2R,3R,4S,5S,6R)-4,5-dihydroxy-6-

(hydroxymethyl)-3-[(2S,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-

2-yl]oxy-7-hydroxy-8-(hydroxymethyl)-8-[(Z)-5-

hydroxy-4-methylpent-3-enyl]-1,4a,10a,10b-

tetramethyl-3,4,4b,5,6,6a,7,9,10,11,12,12a-

dodecahydro-2H-chrysen-1-yl]methoxy]-6-

(hydroxymethyl)oxane-3,4,5-triol

CAS Registry Number 156764-83-9

Molecular Formula C₄₈H₈₂O₂₀

Molecular Weight 979.16 g/mol

Chemical Class Triterpenoid Saponin (Baccharane type)

Isomeric Relationship

Structural isomer of Hosenkoside A

(differentiated by glycosylation site).[1][2][3][4][5]

[6]

Physical Constants & Solubility Profile
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Property Value / Observation Experimental Context

Physical State
White to off-white amorphous

powder

Hygroscopic; store in

desiccated environment.

Melting Point > 200°C (Decomposes) Typical of high-MW glycosides.

Solubility (High) DMSO, Pyridine, Methanol
DMSO is the preferred solvent

for bioassays (>100 mg/mL).

Solubility (Low) Water, Chloroform, Hexane

Poor water solubility requires

co-solvents (e.g., <0.1%

DMSO) for aqueous buffers.

Stability
Solid: 2 years (-20°C) Solution

(DMSO): 6 months (-80°C)

Sensitive to acid hydrolysis

(cleavage of sugar moieties).

Part 3: Structural Characterization & Isomer
Differentiation
The defining challenge in working with Hosenkoside C is distinguishing it from its structural

isomers, particularly Hosenkoside A. Both share the same baccharane aglycone and molecular

mass (979.16 Da), making standard LC-MS identification insufficient.

The Baccharane Skeleton
Unlike common oleanane or dammarane triterpenes, the baccharane skeleton features a

specific tetracyclic arrangement with a side chain. Hosenkoside C is characterized by:

Aglycone Core: Baccharane-type triterpene.

Glycosylation: Typically involves glucose or xylose moieties attached at C-3, C-26, or C-28

positions.

Critical Quality Attribute (CQA): NMR Differentiation
Differentiation relies on 13C-NMR chemical shifts of the glycosylation sites.
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Hosenkoside C: Glycosylation pattern typically induces a downfield shift at the C-28 position

(ester linkage) or C-3 (ether linkage) compared to the aglycone.

Hosenkoside A: Isomeric variation often involves a shift in the sugar attachment to C-26.

Diagnostic NMR Strategy:

1H-NMR (500 MHz, Pyridine-d5): Look for anomeric proton signals (

4.5–6.0 ppm). The coupling constants (

values) confirm the

-linkage of the glucopyranosyl moieties.

13C-NMR (125 MHz): The carbonyl carbon of the ester glycoside (if present) will appear

around

175–178 ppm. The shift of the C-26 methylene carbon is the primary discriminator between
isomers A and C.

Structural Logic Diagram
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Figure 1: Structural connectivity and isomeric differentiation logic for Hosenkoside C.
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Part 4: Isolation & Purification Protocol
This protocol is synthesized from standard methodologies for saponin isolation from Impatiens

balsamina [1, 2].

Workflow Overview
The isolation utilizes a polarity-guided fractionation followed by high-resolution

chromatography.

Step-by-Step Methodology:

Extraction: Macerate dried seeds of Impatiens balsamina (1 kg) in 70% Ethanol (10 L) for 72

hours at room temperature.

Concentration: Evaporate solvent under reduced pressure (< 50°C) to obtain a crude

residue.

Partitioning: Suspend residue in water. Partition successively with:

Petroleum Ether: Removes lipids/fats (Discard).

Chloroform: Removes non-polar impurities (Discard).

n-Butanol:Collect this fraction. It contains the saponins (Hosenkosides).

Flash Chromatography (D101 Macroporous Resin):

Load n-BuOH fraction.

Elute with H₂O → 30% EtOH → 70% EtOH → 95% EtOH.

Target: Hosenkosides typically elute in the 70% Ethanol fraction.

Semi-Preparative HPLC:

Column: C18 Reverse Phase (e.g., YMC-Pack ODS-A, 250 x 10 mm, 5 μm).

Mobile Phase: Acetonitrile : Water (Gradient 30:70 → 60:40 over 40 min).
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Detection: UV at 210 nm (saponins have weak UV absorption; ELSD is preferred if

available).

Collection: Isolate peak corresponding to Hosenkoside C (retention time must be

calibrated against standard).

Isolation Workflow Diagram
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Click to download full resolution via product page

Figure 2: Bioassay-guided isolation workflow for Hosenkoside C.

Part 5: Biological Relevance[4]
Research indicates Hosenkoside C possesses significant pharmacological potential, primarily

in oncology and inflammation.[4]

Antitumor Activity:

Demonstrates cytotoxicity against A549 (lung cancer) and HepG2 (liver cancer) cell lines.

Mechanism:[7][8] Likely induction of apoptosis via mitochondrial pathways, though precise

signaling remains under investigation [3].

Antioxidant & Anti-inflammatory:

Scavenges reactive oxygen species (ROS).

Inhibits NO production in LPS-stimulated macrophages.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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